3-(3-Chlorobenzyl)-6-hydrazinopyridazine

• IUPAC Name: [6-[(3-chlorophenyl)methyl]pyridazin-3-yl]hydrazine
• InChI: InChI=1S/C11H11ClN4/c12-9-3-1-2-8(6-9)7-10-4-5-11(14-13)16-15-10/h1-6H,7,13H2,(H,14,16)
• InChI Key: VZDHHHJGKDKMQG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CC2=NN=C(C=C2)NN
• Molecular Formula: C11H11ClN4
• Molecular Weight: 234.68 g/mol

Description

“3-(3-Chlorobenzyl)-6-hydrazinopyridazine” is a complex organic compound. It appears to contain a pyridazine ring, which is a six-membered ring with two nitrogen atoms, a hydrazine group (-NH-NH2), and a 3-chlorobenzyl group. The exact properties of this compound would depend on the specific arrangement of these groups.

Molecular Structure Analysis

The molecular structure of “3-(3-Chlorobenzyl)-6-hydrazinopyridazine” would be determined by the arrangement of its atomic components and the bonds between them. Tools like X-ray crystallography, NMR spectroscopy, and computational chemistry could be used to analyze its structure.

Chemical Reactions Analysis

The chemical reactions involving “3-(3-Chlorobenzyl)-6-hydrazinopyridazine” would depend on its exact molecular structure and the conditions under which it’s used.

Physical And Chemical Properties Analysis

The physical and chemical properties of “3-(3-Chlorobenzyl)-6-hydrazinopyridazine”, such as its melting point, boiling point, solubility, and reactivity, would be determined by its molecular structure.

Scientific Research Applications

Synthesis and Biological Activity

3-(3-Chlorobenzyl)-6-hydrazinopyridazine and its derivatives have been a subject of interest due to their biological properties. They are known for their roles in chemotherapeutics, anti-inflammatory agents, and CNS depressants and stimulants. Importantly, these compounds have shown potential as peripheral vasodilators with improved potency and safety compared to other agents like hydralazine and dihydralazine (Pinza & Pifferi, 1994). Additionally, they have been used in the synthesis of various functionalized compounds containing the pyridazine ring, demonstrating their versatility in medicinal chemistry (Svete, 2005).

Antihypertensive Properties

Several studies have highlighted the antihypertensive properties of 3-hydrazinopyridazine derivatives. For example, the introduction of different heterocyclic rings into the pyridazine nucleus has been shown to exert hypotensive action on rats, comparable to or greater than certain existing antihypertensive drugs (Steiner, Gries, & Lenke, 1981). This indicates their potential in developing new antihypertensive treatments.

Inhibition of Copper Corrosion

In the field of materials science, derivatives of 3-hydrazinopyridazine, including 3-(3-Chlorobenzyl)-6-hydrazinopyridazine, have been studied for their inhibitory action on the corrosion of copper in nitric acid. This application suggests its potential utility in corrosion prevention and material protection (Zarrouk et al., 2012).

Synthesis of Triazolo- and Tetrazolopyridazine Derivatives

The compound has also been used in the synthesis of triazolo- and tetrazolopyridazine derivatives. These compounds have shown promise in lowering blood pressure without affecting the heart rate, making them potential candidates for cardiovascular drugs (Katrusiak et al., 2001).

Cytotoxic Agents in Cancer Research

Furthermore, 3-(3-Chlorobenzyl)-6-hydrazinopyridazine derivatives have been evaluated for their potential as cytotoxic agents, particularly in the context of cancer research. This demonstrates their application in the development of new chemotherapeutic agents (Mamta et al., 2019).

Mechanism of Action

The mechanism of action of “3-(3-Chlorobenzyl)-6-hydrazinopyridazine” would depend on its intended use. For example, if it’s a drug, its mechanism of action would involve interacting with biological targets in the body.

Safety and Hazards

The safety and hazards associated with “3-(3-Chlorobenzyl)-6-hydrazinopyridazine” would depend on its physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future directions for research on “3-(3-Chlorobenzyl)-6-hydrazinopyridazine” would depend on its properties and potential applications. It could be the subject of further study in fields like medicinal chemistry, materials science, or environmental science.